2-[Cyclopropylmethyl(pyridin-3-ylsulfonyl)amino]acetic acid

• IUPAC Name: 2-[cyclopropylmethyl(pyridin-3-ylsulfonyl)amino]acetic acid
• InChI: InChI=1S/C11H14N2O4S/c14-11(15)8-13(7-9-3-4-9)18(16,17)10-2-1-5-12-6-10/h1-2,5-6,9H,3-4,7-8H2,(H,14,15)
• InChI Key: AFKNROCYTUISPW-UHFFFAOYSA-N
• Canonical SMILES: C1CC1CN(CC(=O)O)S(=O)(=O)C2=CN=CC=C2
• Molecular Formula: C11H14N2O4S
• Molecular Weight: 270.31 g/mol

Description

2-[Cyclopropylmethyl(pyridin-3-ylsulfonyl)amino]acetic acid (CMPA) is a chemical compound that has gained significant attention in scientific research due to its potential as a therapeutic agent. CMPA is a derivative of sulfonamide and belongs to the class of nonsteroidal anti-inflammatory drugs (NSAIDs). The compound has shown promising results in various preclinical studies, making it a subject of interest for further investigation.

Mechanism of Action

2-[Cyclopropylmethyl(pyridin-3-ylsulfonyl)amino]acetic acid exerts its therapeutic effects by inhibiting the activity of COX-2 enzyme, which is responsible for the production of prostaglandins, a group of lipid compounds involved in inflammation and pain. By inhibiting COX-2 enzyme, 2-[Cyclopropylmethyl(pyridin-3-ylsulfonyl)amino]acetic acid reduces inflammation and pain associated with various diseases. In addition, 2-[Cyclopropylmethyl(pyridin-3-ylsulfonyl)amino]acetic acid has also been shown to induce apoptosis in cancer cells by activating the caspase pathway.
Biochemical and Physiological Effects:
2-[Cyclopropylmethyl(pyridin-3-ylsulfonyl)amino]acetic acid has been shown to have a high affinity for COX-2 enzyme, making it a potent inhibitor of prostaglandin synthesis. The compound has also been shown to reduce the levels of proinflammatory cytokines, such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α), which are involved in the pathogenesis of various diseases. In addition, 2-[Cyclopropylmethyl(pyridin-3-ylsulfonyl)amino]acetic acid has been shown to improve cognitive function and reduce neuroinflammation by reducing the levels of proinflammatory cytokines in the brain.

Advantages and Limitations for Lab Experiments

2-[Cyclopropylmethyl(pyridin-3-ylsulfonyl)amino]acetic acid has several advantages as a therapeutic agent, including its high potency, selectivity, and low toxicity. The compound has shown to be effective in various preclinical studies, making it a promising candidate for further investigation. However, the limitations of 2-[Cyclopropylmethyl(pyridin-3-ylsulfonyl)amino]acetic acid include its poor solubility and bioavailability, which may limit its efficacy in vivo.

Future Directions

The potential therapeutic applications of 2-[Cyclopropylmethyl(pyridin-3-ylsulfonyl)amino]acetic acid are vast, and there are several future directions for research. One direction is to investigate the efficacy of 2-[Cyclopropylmethyl(pyridin-3-ylsulfonyl)amino]acetic acid in combination with other drugs for the treatment of cancer and inflammation. Another direction is to investigate the pharmacokinetics and pharmacodynamics of 2-[Cyclopropylmethyl(pyridin-3-ylsulfonyl)amino]acetic acid to improve its bioavailability and efficacy. Furthermore, there is a need to investigate the safety and toxicity of 2-[Cyclopropylmethyl(pyridin-3-ylsulfonyl)amino]acetic acid in vivo to ensure its clinical viability. Overall, 2-[Cyclopropylmethyl(pyridin-3-ylsulfonyl)amino]acetic acid has shown promising results in preclinical studies, and further research is needed to fully explore its therapeutic potential.

Synthesis Methods

The synthesis of 2-[Cyclopropylmethyl(pyridin-3-ylsulfonyl)amino]acetic acid involves the reaction of 3-pyridinesulfonyl chloride with cyclopropylmethylamine followed by the reaction with chloroacetic acid. The final product is obtained after purification and isolation.

Scientific Research Applications

2-[Cyclopropylmethyl(pyridin-3-ylsulfonyl)amino]acetic acid is being investigated for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurological disorders. In cancer research, 2-[Cyclopropylmethyl(pyridin-3-ylsulfonyl)amino]acetic acid has shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In inflammation research, 2-[Cyclopropylmethyl(pyridin-3-ylsulfonyl)amino]acetic acid has shown to reduce inflammation by inhibiting the activity of cyclooxygenase-2 (COX-2) enzyme. In neurological disorders research, 2-[Cyclopropylmethyl(pyridin-3-ylsulfonyl)amino]acetic acid has shown to improve cognitive function and reduce neuroinflammation.